Cas no 1824327-32-3 (2-(2,3,6-Trifluorophenyl)oxirane)

• Product Name: 2-(2,3,6-Trifluorophenyl)oxirane
• CAS No: 1824327-32-3
• MF: C₈H₅F₃O
• MW: 174.119912862778
• CID: 5983772
• PubChem ID: 129983858
• Update Time: 2025-10-20

2-(2,3,6-Trifluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• EN300-1848581
• 2-(2,3,6-trifluorophenyl)oxirane
• 1824327-32-3
• 2-(2,3,6-Trifluorophenyl)oxirane

• Inchi： 1S/C8H5F3O/c9-4-1-2-5(10)8(11)7(4)6-3-12-6/h1-2,6H,3H2
• InChI Key： NWBDICCWIUVIMX-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C1CO1)F)F

Computed Properties

• Exact Mass: 174.02924926g/mol
• Monoisotopic Mass: 174.02924926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-(2,3,6-Trifluorophenyl)oxirane

2-(2,3,6-Trifluorophenyl)oxirane: A Comprehensive Overview

2-(2,3,6-Trifluorophenyl)oxirane (CAS No: 1824327-32-3) is a highly specialized organic compound that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines a trifluorophenyl group with an epoxide functional group. The trifluorophenyl moiety introduces electronic and steric effects that make this compound versatile for various applications.

The synthesis of 2-(2,3,6-Trifluorophenyl)oxirane involves a multi-step process that typically begins with the preparation of the trifluorophenol derivative. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most promising applications of 2-(2,3,6-Trifluorophenyl)oxirane lies in its use as a building block for advanced materials. The epoxide group is highly reactive and can undergo various nucleophilic ring-opening reactions, making it ideal for polymer synthesis. For instance, studies have shown that polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them suitable for high-performance applications in aerospace and automotive industries.

In the pharmaceutical sector, 2-(2,3,6-Trifluorophenyl)oxirane has been investigated as a potential precursor for drug delivery systems. Its trifluorophenyl group enhances lipophilicity, which is crucial for drug absorption and bioavailability. Recent research has focused on its ability to form biodegradable polymers that can encapsulate therapeutic agents, offering controlled release profiles.

The electronic properties of 2-(2,3,6-Trifluorophenyl)oxirane also make it a valuable compound in optoelectronic materials. Its fluorinated aromatic ring contributes to strong electron-withdrawing effects, enhancing the conductivity of materials derived from this compound. This property has led to its exploration in organic light-emitting diodes (OLEDs) and photovoltaic devices.

From an environmental perspective, the development of sustainable synthetic routes for 2-(2,3,6-Trifluorophenyl)oxirane aligns with global efforts to reduce chemical waste and energy consumption. Green chemistry principles have been integrated into its production processes, ensuring minimal environmental impact while maintaining high product quality.

In conclusion, 2-(2,3,6-Trifluorophenyl)oxirane (CAS No: 1824327-32-3) stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and reactivity continue to drive innovative research and development efforts. As advancements in synthetic methodologies and material science progress further, this compound is poised to play an even more critical role in shaping future technologies.